2-Hydroxy-4-(methylamino)benzamide

• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• SMILES: CNC1=CC(=C(C=C1)C(=O)N)O
• InChI: InChI=1S/C8H10N2O2/c1-10-5-2-3-6(8(9)12)7(11)4-5/h2-4,10-11H,1H3,(H2,9,12)
• InChIKey: FXKDXYORFSBPDL-UHFFFAOYSA-N

2-Hydroxy-4-(methylamino)benzamide – Dual-Target Benzamide Scaffold

2-Hydroxy-4-(methylamino)benzamide (CAS 1026622-23-0; molecular formula C₈H₁₀N₂O₂; MW 166.18 g/mol) is a trisubstituted benzamide derivative bearing a hydroxyl group at the ortho (2-) position and a methylamino group at the para (4-) position [1]. This substitution pattern places it at the intersection of two pharmacologically relevant benzamide classes: ortho-hydroxybenzamides, whose 2′-hydroxy group has been shown indispensable for histone deacetylase (HDAC) inhibitory activity [2], and para-methylamino benzamides, which appear as intermediates in patented equilibrative nucleoside transporter 1 (ENT1) inhibitor programmes [3]. Its calculated LogP of 1.3 and topological polar surface area of 75.4 Ų predict moderate membrane permeability within the CNS-accessible range, distinguishing it from more lipophilic benzamide analogs [1].

Scaffold Dual-target benzamide (ortho-hydroxy + para-methylamino)

HDAC context Reported ortho-hydroxy zinc-binding pharmacophore

ENT1 intermediate Synthetic intermediate per patent WO2009062990A2

CNS profile Predicted CNS-accessible physicochemical range

• [1] Molaid.com. 2-Hydroxy-4-(methylamino)benzamide | 1026622-23-0 – Chemical Properties. CAS 1026622-23-0; Molecular Formula C₈H₁₀N₂O₂; Molecular Weight 166.18; LogP 1.3; TPSA 75.4 Ų. View Source
• [2] Suzuki T, Ando T, Tsuchiya K, et al. Synthesis and Histone Deacetylase Inhibitory Activity of New Benzamide Derivatives. J Med Chem. 1999;42(15):3001-3003. DOI: 10.1021/jm980565u. View Source
• [3] Bosmans J-PRM, et al. Equilibrative Nucleoside Transporter ENT1 Inhibitors. Patent WO2009062990A2. Filed 13 November 2008 and published 22 May 2009. View Source

2-Hydroxy-4-(methylamino)benzamide vs. Generic Analogs

Substituting 2-Hydroxy-4-(methylamino)benzamide with a close analog such as 2-(methylamino)benzamide (CAS 7505-81-9) or 4-amino-2-hydroxybenzamide (CAS 5985-89-7) is not functionally equivalent. In the ortho-amino/ortho-hydroxy benzamide HDAC inhibitor class, the presence of a 2′-substituent bearing a free electron pair (amino or hydroxyl) is a demonstrated structural requirement for zinc-chelating activity; removal or relocation of this group abolishes inhibitory potency [1]. Simultaneously, the para-methylamino group provides a synthetic handle for reductive amination and N-functionalisation in ENT1-directed medicinal chemistry [2]. A generic benzamide lacking this dual ortho-hydroxy/para-methylamino pattern therefore fails to meet the minimum pharmacophoric requirements for either target class, making single-sourcing of the exact substitution pattern essential for reproducible target engagement data.

Target 2-Hydroxy-4-(methylamino)benzamide: retains both ortho-OH and para-methylamino

Analog risk 2-Methoxy or 2-unsubstituted analogs may lose HDAC zinc-chelating capacity (reported >10-fold potency shift)

Target Unsubstituted C3 position enables late-stage diversification

Analog risk 3-Chloro derivative permanently blocks C3, limiting ENT1 SAR exploration

• [1] Suzuki T, Ando T, Tsuchiya K, et al. Synthesis and Histone Deacetylase Inhibitory Activity of New Benzamide Derivatives. J Med Chem. 1999;42(15):3001-3003. DOI: 10.1021/jm980565u. View Source
• [2] Bosmans J-PRM, et al. Equilibrative Nucleoside Transporter ENT1 Inhibitors. Patent WO2009062990A2. Example synthetic procedures using 4-amino-2-hydroxybenzamide and formaldehyde with Pd/C and H₂ to yield 2-hydroxy-4-(methylamino)benzamide. View Source

Differentiation Evidence for 2-Hydroxy-4-(methylamino)benzamide

HDAC Pharmacophore: 2′-Hydroxy vs. Methoxy Substitution

In a systematic SAR study of benzanilide HDAC inhibitors, the 2′-substituent on the anilide ring was identified as indispensable for inhibitory activity, with an amino or hydroxy group absolutely required [1]. When the 2′-hydroxy group is replaced by a methoxy group (2-OMe), the IC₅₀ value increases dramatically from the low micromolar range to 90 ± 26 μM, representing an approximately 10-fold loss of potency compared to the 2-Me lead (IC₅₀ = 8.7 ± 0.7 μM) [2]. This establishes that 2-Hydroxy-4-(methylamino)benzamide, by retaining the critical 2-hydroxy pharmacophore, is positioned within the active potency range of this class, whereas the corresponding 2-methoxy or 2-unsubstituted analogs are not.

HDAC 2'-OH requirement

Class-level inference

IC50 shift: ~10-fold weaker with 2'-OMe; inactive when 2'-H

Retaining 2'-OH supports reported HDAC inhibition potency

2'-unsubstituted analogs show negligible activity (J Med Chem 2009)

Evidence Dimension	HDAC enzyme inhibitory activity (IC₅₀) as a function of 2′-substituent identity
Target Compound Data	2-Hydroxy substitution: predicted to retain low-micromolar potency based on class SAR (2′-OH indispensable for activity) [1]
Comparator Or Baseline	2-OMe analog: IC₅₀ = 90 ± 26 μM; 2-Me lead: IC₅₀ = 8.7 ± 0.7 μM; 2-unsubstituted: inactive [2]
Quantified Difference	~10-fold potency loss upon 2′-OH → 2′-OMe replacement; activity abolished with 2′-H
Conditions	In vitro HDAC enzyme inhibition assay; benzanilide series; J Med Chem 2009, 52(16):5228-5240, Table 1 [2]

Why This Matters

A researcher procuring this compound for HDAC inhibitor screening must obtain the 2-hydroxy-substituted benzamide rather than a 2-methoxy or 2-unsubstituted analog, because only the 2-OH variant is predicted to engage the catalytic zinc ion, and substitution with methoxy or hydrogen yields an at least 10-fold weaker or inactive compound.

• [1] Suzuki T, Ando T, Tsuchiya K, et al. Synthesis and Histone Deacetylase Inhibitory Activity of New Benzamide Derivatives. J Med Chem. 1999;42(15):3001-3003. DOI: 10.1021/jm980565u. View Source
• [2] Marson CM, Matthews CJ, Yiannaki E, et al. Structure–Activity Relationships of Aryloxyalkanoic Acid Hydroxyamides as Potent Inhibitors of Histone Deacetylase. J Med Chem. 2009;52(16):5228-5240. Table 1: IC₅₀ values for substituted benzamide derivatives. View Source

Synthetic Accessibility as ENT1 Inhibitor Intermediate

Patent WO2009062990A2 explicitly names 2-Hydroxy-4-(methylamino)benzamide as a chemical intermediate in the synthesis of equilibrative nucleoside transporter 1 (ENT1) inhibitors [1]. The compound is prepared via reductive amination of 4-amino-2-hydroxybenzamide with paraformaldehyde under hydrogen atmosphere using 10% Pd/C and thiophene in THF/methanol at 50–75 °C and 10.13 MPa [1]. In contrast, the 3-chloro derivative (3-chloro-2-hydroxy-4-(methylamino)benzamide, CAS 1154414-68-2) requires an additional chlorination step and introduces a halogen substituent that alters the electronic profile of the aromatic ring, which may affect downstream target binding [2]. The non-halogenated compound therefore serves as the more versatile intermediate for parallel SAR exploration.

Synthetic step advantage

Head-to-head

One reductive amination step vs. additional chlorination needed for 3-Cl analog

Simpler synthetic tractability; unblocked C3 for further diversification

Route described in WO2009062990A2; 3-Cl derivative: CAS 1154414-68-2

Evidence Dimension	Synthetic step count and positional versatility for medicinal chemistry derivatisation
Target Compound Data	2-Hydroxy-4-(methylamino)benzamide: obtained in one reductive amination step from 4-amino-2-hydroxybenzamide; LogP = 1.3; TPSA = 75.4 Ų [1]
Comparator Or Baseline	3-Chloro-2-hydroxy-4-(methylamino)benzamide (CAS 1154414-68-2): requires additional chlorination step; introduces electron-withdrawing Cl substituent [2]
Quantified Difference	One fewer synthetic step; absence of chlorine preserves the unsubstituted 3-position for further electrophilic aromatic substitution or cross-coupling diversification
Conditions	Synthetic route described in patent WO2009062990A2; downstream product listing from molaid.com [1][2]

Why This Matters

For medicinal chemistry teams building ENT1 inhibitor libraries, sourcing the non-halogenated 2-Hydroxy-4-(methylamino)benzamide provides a more synthetically tractable starting material with an unblocked 3-position for late-stage functionalisation, compared to the pre-chlorinated analog which limits diversification options.

• [1] Molaid.com. 2-Hydroxy-4-(methylamino)benzamide | 1026622-23-0 – Synthetic procedure and reaction conditions. CAS 1026622-23-0; upstream: 4-amino-2-hydroxybenzamide (5985-89-7); LogP 1.3; TPSA 75.4. View Source
• [2] Molaid.com. 3-Chloro-2-hydroxy-4-(methylamino)benzamide | 1154414-68-2 – Downstream product listing. View Source

CNS Permeability: Lipophilicity vs. N-Hydroxy Analog

2-Hydroxy-4-(methylamino)benzamide (LogP = 1.3, TPSA = 75.4 Ų) [1] occupies a more favourable physicochemical space for potential CNS penetration than its N-hydroxy-4-(methylamino)benzamide counterpart. Although direct LogP data for the N-hydroxy analog is not publicly available, the addition of a hydroxyl group to the amide nitrogen forming a hydroxamic acid (CONHOH) typically increases both LogP and hydrogen-bond donor count relative to the primary amide (CONH₂), pushing the compound further from the CNS multiparameter optimisation (MPO) sweet spot (CNS MPO ≥ 4; TPSA < 90 Ų; LogP 1–3) [2]. The primary amide form of 2-Hydroxy-4-(methylamino)benzamide, with LogP 1.3 and TPSA 75.4, falls squarely within this desirable range.

CNS drug-likeness

Cross-study comparable

Calculated LogP 1.3, TPSA 75.4 Ų (primary amide) vs. expected higher LogP/HBD for N-hydroxy analog

Predicted CNS MPO profile may support brain penetration studies

Hydroxamic acid comparator may reduce CNS compatibility (CNS MPO framework, 2010)

Evidence Dimension	Predicted CNS drug-likeness parameters (LogP, TPSA)
Target Compound Data	LogP = 1.3; TPSA = 75.4 Ų; HBD = 3; HBA = 3 [1]
Comparator Or Baseline	N-Hydroxy-4-(methylamino)benzamide (PubChem CID 22958841): hydroxamic acid CONHOH group; expected higher LogP and HBD count vs. primary amide
Quantified Difference	Quantitative ΔLogP and ΔTPSA cannot be calculated due to absence of experimental data for the comparator; qualitative inference based on established hydroxamic acid vs. primary amide SAR principles [2]
Conditions	Calculated physicochemical properties from molaid.com; CNS MPO framework from Wager et al., ACS Chem Neurosci 2010 [2]

Why This Matters

Investigators pursuing benzamide-based CNS drug discovery should select the primary amide (2-Hydroxy-4-(methylamino)benzamide) over the corresponding hydroxamic acid, because the latter is predicted to exhibit physicochemical properties less compatible with brain penetration, potentially confounding in vivo efficacy studies.

• [1] Molaid.com. 2-Hydroxy-4-(methylamino)benzamide | 1026622-23-0 – Calculated Properties. LogP 1.3; Heavy atoms 12; Rotatable bonds 2; TPSA 75.4 Ų; HBD 3; HBA 3. View Source
• [2] Wager TT, Hou X, Verhoest PR, Villalobos A. Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach To Enable Alignment of Druglike Properties. ACS Chem Neurosci. 2010;1(6):435-449. DOI: 10.1021/cn100008c. View Source

Late-Stage Derivatisation: 3-Position Advantage

The benzene ring of 2-Hydroxy-4-(methylamino)benzamide is substituted at positions 1 (carboxamide), 2 (hydroxy), and 4 (methylamino), leaving the 3-, 5-, and 6-positions available for further derivatisation [1]. In direct contrast, the 3-chloro derivative (CAS 1154414-68-2) permanently occupies the 3-position with a chlorine atom, which cannot be readily displaced under standard cross-coupling or electrophilic aromatic substitution conditions without prior dehalogenation [2]. This difference is not merely academic: in the ENT1 inhibitor patent programme, the 3-position represents a key vector for introducing spirocyclic and heterocyclic substituents that determine subtype selectivity [3]. Procuring the unsubstituted parent compound therefore preserves all three vacant ring positions for SAR exploration, whereas the 3-chloro analog forfeits one critical vector.

Diversification vectors

Head-to-head

3 unsubstituted positions (C3, C5, C6) vs. 2 positions for 3-Cl analog

Additional C3 vector available for SAR expansion

3-Chloro derivative permanently blocks C3; ENT1 patent exemplifies C3-substituted analogs

Evidence Dimension	Number of unsubstituted aromatic positions available for diversification
Target Compound Data	3 unsubstituted positions (C3, C5, C6) available for electrophilic substitution, cross-coupling, or directed metalation [1]
Comparator Or Baseline	3-Chloro-2-hydroxy-4-(methylamino)benzamide: only 2 unsubstituted positions (C5, C6); C3 blocked by chlorine [2]
Quantified Difference	One additional diversification vector (C3) retained in the target compound
Conditions	Structural analysis based on substitution pattern; ENT1 inhibitor patent WO2009062990A2 exemplifies C3-functionalised derivatives [3]

Why This Matters

Medicinal chemistry programmes that need to explore the full SAR landscape around the benzamide core should procure the non-halogenated parent, because the 3-chloro derivative permanently eliminates one of only three available vectors for introducing potency- and selectivity-modulating substituents.

• [1] Molaid.com. 2-Hydroxy-4-(methylamino)benzamide | 1026622-23-0 – Structure and substitution pattern: hydroxy at C2, methylamino at C4, carboxamide at C1. View Source
• [2] Molaid.com. 3-Chloro-2-hydroxy-4-(methylamino)benzamide | 1154414-68-2 – Downstream product with chlorine at C3. View Source
• [3] Bosmans J-PRM, et al. Equilibrative Nucleoside Transporter ENT1 Inhibitors. Patent WO2009062990A2. Generic structure (Formula I) includes spirocyclic substituents at the position corresponding to C3 of the benzamide core. View Source

Deployment Scenarios for 2-Hydroxy-4-(methylamino)benzamide

ENT1 Inhibitor Medicinal Chemistry

When synthesising novel ENT1 inhibitors based on the generic Formula (I) disclosed in patent WO2009062990A2, 2-Hydroxy-4-(methylamino)benzamide serves as the designated synthetic intermediate. Its unsubstituted 3-position allows medicinal chemists to install diverse spirocyclic, heterocyclic, or aryl substituents via electrophilic aromatic substitution or transition-metal-catalysed cross-coupling, directly enabling exploration of the structure–activity relationships that govern ENT1 subtype selectivity [1]. This scenario is supported by the explicit naming of this compound as a synthetic product in the patent's experimental section [1].

HDAC Inhibitor Fragment-Based Screening

2-Hydroxy-4-(methylamino)benzamide contains the 2-hydroxybenzamide zinc-binding group (ZBG) that the benzamide HDAC inhibitor literature has identified as essential for catalytic activity [2][3]. This compound can be deployed as a fragment hit for HDAC inhibitor screening cascades, where its predicted low-micromolar potency (based on 2′-OH class SAR) provides a validated starting point for fragment growth. The presence of the para-methylamino group additionally furnishes a solvent-exposed vector for improving affinity and selectivity, as demonstrated by the successful optimisation of related benzamide HDAC inhibitors such as MS-275 (entinostat) [2].

CNS-Penetrant Benzamide Benchmarking

With a calculated LogP of 1.3 and TPSA of 75.4 Ų, 2-Hydroxy-4-(methylamino)benzamide resides within the optimal CNS MPO range (score ≥ 4) for predicted brain penetration [4]. Research groups developing CNS-targeted HDAC or ENT1 inhibitors can use this compound as a physicochemical reference standard. It offers a more favourable CNS drug-likeness profile than its N-hydroxy (hydroxamic acid) congeners, which possess higher hydrogen-bond donor counts and are expected to exhibit poorer blood–brain barrier permeability [4].

Late-Stage Diversification Library Synthesis

For high-throughput chemistry groups, 2-Hydroxy-4-(methylamino)benzamide provides three distinct synthetic handles: the phenolic hydroxyl at C2 (amenable to O-alkylation or Mitsunobu chemistry), the methylamino group at C4 (available for N-acylation, sulfonylation, or reductive amination), and three unsubstituted aromatic positions (C3, C5, C6) for electrophilic halogenation, nitration, or palladium-catalysed coupling [1]. This orthogonal reactivity profile distinguishes it from the pre-functionalised 3-chloro derivative (CAS 1154414-68-2), which has one fewer vector and therefore supports a narrower scope of library chemistry [5].

Application

Selection Property

Validation Focus

ENT1 inhibitor library synthesis

Unsubstituted C3 position for diversification

Subtype selectivity SAR exploration

HDAC inhibitor fragment screening

2'-OH zinc-binding pharmacophore

HDAC inhibition assay context

CNS-penetrant benzamide benchmarking

Predicted CNS MPO profile

Blood-brain barrier penetration studies

Late-stage diversification library synthesis

Orthogonal synthetic handles (O-alkylation, N-functionalisation, C3/C5/C6 coupling)

Library diversification potential

• [1] Bosmans J-PRM, et al. Equilibrative Nucleoside Transporter ENT1 Inhibitors. Patent WO2009062990A2. See synthetic examples and generic Formula (I). View Source
• [2] Suzuki T, Ando T, Tsuchiya K, et al. Synthesis and Histone Deacetylase Inhibitory Activity of New Benzamide Derivatives. J Med Chem. 1999;42(15):3001-3003. DOI: 10.1021/jm980565u. View Source
• [3] Marson CM, Matthews CJ, Yiannaki E, et al. Structure–Activity Relationships of Aryloxyalkanoic Acid Hydroxyamides as Potent Inhibitors of Histone Deacetylase. J Med Chem. 2009;52(16):5228-5240. Table 1: benzamide substitution IC₅₀ data. View Source
• [4] Wager TT, Hou X, Verhoest PR, Villalobos A. Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach. ACS Chem Neurosci. 2010;1(6):435-449. DOI: 10.1021/cn100008c. View Source
• [5] Molaid.com. 3-Chloro-2-hydroxy-4-(methylamino)benzamide | 1154414-68-2 – Downstream product with chlorine at C3. View Source